5-fluoro-1H-indole-2,3-dione 3-thiosemicarbazone

• IUPAC Name: (5-fluoro-2-hydroxy-1H-indol-3-yl)iminothiourea
• InChI: InChI=1S/C9H7FN4OS/c10-4-1-2-6-5(3-4)7(8(15)12-6)13-14-9(11)16/h1-3,12,15H,(H2,11,16)
• InChI Key: RSUWLJIANWBTGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=C(N2)O)N=NC(=S)N
• Molecular Formula: C9H7FN4OS
• Molecular Weight: 238.24 g/mol

Description

5-fluoro-1H-indole-2,3-dione 3-thiosemicarbazone, also known as 5-FITC, is a chemical compound that has gained significant interest in scientific research due to its potential use in cancer treatment. This compound has been found to exhibit promising anticancer activity and has been studied extensively in both in vitro and in vivo models.

Scientific Research Applications

Antituberculosis Activity

A variety of 5-fluoro-1H-indole-2,3-dione-3-thiosemicarbazones and their derivatives were synthesized and evaluated for their antituberculosis activity against Mycobacterium tuberculosis H37Rv. Certain derivatives displayed significant inhibitory activity, making them potential candidates for antituberculosis drug development (Karalı et al., 2007). Similarly, other studies also reported potent antituberculosis effects of these compounds, underlining their potential in treating tuberculosis (Güzel et al., 2008).

Anticancer Activity

The thiosemicarbazone derivatives of 5-fluoro-1H-indole-2,3-dione were found to be cytotoxic against various cancer cell lines, including chronic myeloid leukemia and B-lymphoma, indicating their potential as chemotherapeutic agents (Kuruca et al., 2008). The selectivity and potency of these compounds against specific cancer cells highlight their promise in targeted cancer therapy (Danışman-Kalındemirtaş et al., 2021).

Antiviral and Antimicrobial Activity

These compounds have also demonstrated potential antiviral activity against various viruses, including HSV-1, HSV-2, and Coxsackie B4 virus, as well as antimicrobial activity against pathogenic bacterial and fungal strains (Sevinçli et al., 2020), (Ermut et al., 2013). These findings suggest a broad spectrum of bioactivity, making these compounds valuable in the development of new antiviral and antimicrobial agents.

Scientific Research Applications of 5-fluoro-1H-indole-2,3-dione 3-thiosemicarbazone

Antituberculosis Activity

5-fluoro-1H-indole-2,3-dione 3-thiosemicarbazone derivatives have been synthesized and evaluated for their antituberculosis activity. Studies have shown that these compounds exhibit significant inhibitory activity against Mycobacterium tuberculosis H37Rv, suggesting potential application in antituberculosis therapies. The structure-activity relationship of these compounds has been explored to understand their antituberculosis mechanism and enhance their effectiveness (Karalı et al., 2007).

Anticancer Potential

Research has demonstrated the anticancer potential of 5-fluoro-1H-indole-2,3-dione 3-thiosemicarbazone derivatives. These compounds have been tested on various cancer cell lines, including chronic myeloid leukemia and B-lymphoma, showing significant cytotoxic effects. This indicates their potential as chemotherapeutic agents, especially for B-lymphoma and chronic myeloid leukemia patients (Kuruca et al., 2008).

Antiviral Activity

Some derivatives of 5-fluoro-1H-indole-2,3-dione 3-thiosemicarbazone have been evaluated for their antiviral activities. These studies have shown promising results against various viruses, including HIV and HSV, indicating their potential use in antiviral therapies (Banerjee et al., 2011).

Molecular Structure Analysis

In-depth analysis of the molecular and crystal structure of 5-fluoro-1H-indole-2,3-dione 3-thiosemicarbazone derivatives has been conducted. This includes examining the intramolecular hydrogen bonds and electronic characteristics, which are crucial for understanding the molecular interactions and stability of these compounds (Karayel et al., 2015).

Quantitative Structure-Activity Relationships (QSAR)

QSAR studies have been carried out on 5-fluoro-1H-indole-2,3-dione 3-thiosemicarbazone derivatives to establish a relationship between their molecular structure and antitubercular activity. These studies help in predicting the activity of new compounds and guide the synthesis of more effective antitubercular agents (Shahlaei et al., 2009).